![molecular formula C18H23ClN6O B6269718 N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-tert-butyl-2H-1,2,3,4-tetrazole-5-carboxamide hydrochloride CAS No. 2445794-04-5](/img/no-structure.png)
N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-tert-butyl-2H-1,2,3,4-tetrazole-5-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-tert-butyl-2H-1,2,3,4-tetrazole-5-carboxamide hydrochloride involves the reaction of 2-naphthylacetonitrile with tert-butyl hydrazine to form 2-(tert-butylhydrazono)naphthalene. This compound is then reacted with ethyl chloroacetate to form N-ethyl-2-(tert-butylhydrazono)naphthalene-1-carboxamide, which is subsequently reacted with sodium azide to form N-ethyl-2-(tert-butylhydrazono)naphthalene-1-carboxamidine azide. The azide group is then reduced to an amine using palladium on carbon and hydrogen gas. The resulting amine is then reacted with 2-bromoethylamine hydrobromide to form N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-tert-butyl-1H-1,2,3,4-tetrazole-5-carboxamide, which is finally converted to the hydrochloride salt using hydrochloric acid.", "Starting Materials": [ "2-naphthylacetonitrile", "tert-butyl hydrazine", "ethyl chloroacetate", "sodium azide", "palladium on carbon", "hydrogen gas", "2-bromoethylamine hydrobromide", "hydrochloric acid" ], "Reaction": [ "2-naphthylacetonitrile + tert-butyl hydrazine -> 2-(tert-butylhydrazono)naphthalene", "2-(tert-butylhydrazono)naphthalene + ethyl chloroacetate -> N-ethyl-2-(tert-butylhydrazono)naphthalene-1-carboxamide", "N-ethyl-2-(tert-butylhydrazono)naphthalene-1-carboxamide + sodium azide -> N-ethyl-2-(tert-butylhydrazono)naphthalene-1-carboxamidine azide", "N-ethyl-2-(tert-butylhydrazono)naphthalene-1-carboxamidine azide + palladium on carbon + hydrogen gas -> N-ethyl-2-(tert-butylhydrazono)naphthalene-1-carboxamidine amine", "N-ethyl-2-(tert-butylhydrazono)naphthalene-1-carboxamidine amine + 2-bromoethylamine hydrobromide -> N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-tert-butyl-1H-1,2,3,4-tetrazole-5-carboxamide", "N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-tert-butyl-1H-1,2,3,4-tetrazole-5-carboxamide + hydrochloric acid -> N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-tert-butyl-2H-1,2,3,4-tetrazole-5-carboxamide hydrochloride" ] } | |
2445794-04-5 | |
Molecular Formula |
C18H23ClN6O |
Molecular Weight |
374.9 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.